Cas no 1804351-89-0 (2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1804351-89-0
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837878
• Update Time: 2025-06-16

2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H4F6INO3/c10-8(11,12)6-4(20-9(13,14)15)1-3(2-5(18)19)7(16)17-6/h1H,2H2,(H,18,19)
• InChI Key： KTHQYUCROTXXKW-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804351-89-0)

2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804351-89-0) is a highly specialized compound with significant potential in various areas of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse reactivity and biological activity, making it a valuable tool in the development of novel therapeutic agents.

The chemical structure of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The iodo group, for instance, can serve as a versatile leaving group in substitution reactions, enabling the synthesis of a variety of derivatives. The trifluoromethoxy and trifluoromethyl groups, on the other hand, introduce significant electronic effects and lipophilicity, which can influence the compound's pharmacokinetic properties and biological activity.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them attractive candidates for pharmaceutical applications. The presence of multiple fluorine-containing groups in 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid suggests that it may exhibit favorable pharmacological properties, such as improved solubility and reduced toxicity.

One of the key areas where 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid has shown promise is in the field of oncology. Recent studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiproliferative activity against various human cancer cell lines, including those derived from breast, lung, and colon cancers.

Beyond its potential as an anticancer agent, 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid has also been explored for its use in other therapeutic areas. For instance, studies have shown that this compound can modulate the activity of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. By inhibiting these enzymes, it may help to reduce the accumulation of toxic protein aggregates and alleviate symptoms associated with these conditions.

The synthetic versatility of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid has also been highlighted in several publications. Researchers have developed efficient synthetic routes to access this compound and its derivatives using a combination of transition-metal-catalyzed cross-coupling reactions and other advanced synthetic techniques. These methods have enabled the rapid generation of structurally diverse libraries for high-throughput screening and hit-to-lead optimization.

In addition to its therapeutic potential, 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid has also found applications in chemical biology research. Its unique structure makes it an ideal probe for studying protein-protein interactions and enzyme mechanisms. For example, it can be used as a tool compound to investigate the binding modes and selectivity profiles of target proteins, providing valuable insights into their functional roles.

The safety profile of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid is another important consideration for its use in pharmaceutical development. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further investigations are needed to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804351-89-0) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of chemical biology and drug discovery.